2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide
• InChI: InChI=1S/C20H23FN2O2/c21-18-10-8-17(9-11-18)19-15-23(13-14-25-19)20(24)22-12-4-7-16-5-2-1-3-6-16/h1-3,5-6,8-11,19H,4,7,12-15H2,(H,22,24)
• InChI Key: QLSBMCGBFVWFKS-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)NCCCC2=CC=CC=C2)C3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O2
• Molecular Weight: 342.4 g/mol

Description

2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide, also known as FP-morphine, is a synthetic compound that belongs to the class of morpholine-based opioids. It was first synthesized in 2012 by a group of researchers from the University of California, San Francisco, and has since gained attention for its potential use as a painkiller with fewer side effects than traditional opioids.

Scientific Research Applications

Synthesis and Chemical Properties 2-(4-Fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide, while not directly mentioned, relates closely to the study of fluorinated compounds, as they hold significant value across various fields, including pharmaceuticals and materials science. For instance, the practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in the manufacture of non-steroidal anti-inflammatory and analgesic materials, showcases the importance of fluorinated intermediates in drug synthesis. The development of efficient, scalable synthetic methods highlights the ongoing innovation in incorporating fluorine into organic compounds for enhanced biological activity or physical properties (Qiu et al., 2009).

Biological and Pharmacological Studies Fluorinated compounds, including derivatives similar to 2-(4-Fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide, are pivotal in the development of novel therapeutics. Their unique properties, such as increased metabolic stability and membrane permeability, make them desirable in drug design. The study on fluorinated liquid crystals, for example, underlines the impact of fluorination on the properties of materials, potentially opening new avenues for biomedical applications, such as in diagnostic imaging or targeted drug delivery systems (Hird, 2007).

Environmental and Safety Aspects The environmental persistence and potential health effects of fluorinated compounds have been a growing concern. Research on the toxicity of organic fluorophores used in molecular imaging provides valuable insights into the safe application of these substances in vivo. Understanding the balance between the beneficial uses of fluorinated compounds in diagnostics and their toxicity is crucial for advancing safe and effective medical technologies (Alford et al., 2009).